Cas no 1804677-05-1 (4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804677-05-1
• MF: C₈H₄F₆N₂O₃
• MW: 290.119382858276
• CID: 4842736
• Update Time: 2025-05-25

4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6N2O3/c1-3-4(7(9,10)11)2-15-6(5(3)16(17)18)19-8(12,13)14/h2H,1H3
• InChI Key： VFTANVGINISFDJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C)[N+](=O)[O-])OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9

Additional information on 4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804677-05-1)

4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by its CAS number 1804677-05-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, including its nitro, trifluoromethoxy, and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The presence of multiple fluorine atoms in the molecule imparts enhanced lipophilicity and metabolic stability, which are critical factors in the design of bioactive compounds. The nitro group at the 3-position introduces a polar region that can interact with biological targets, while the trifluoromethoxy group at the 2-position adds both electronic and steric effects that influence the compound's reactivity and binding affinity. These structural elements make 4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine a promising candidate for further investigation in various pharmacological contexts.

In recent years, there has been a growing interest in developing novel pyridine derivatives for their potential applications in treating a wide range of diseases. The unique combination of functional groups in 4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine suggests that it may exhibit properties such as anti-inflammatory, antimicrobial, or anticancer activities. Current research is focusing on exploring its interactions with biological targets, particularly enzymes and receptors involved in disease pathways.

One of the most exciting aspects of this compound is its potential as a scaffold for drug discovery. The versatility of its structure allows for modifications that can fine-tune its biological activity. For instance, studies have shown that substituents at specific positions on the pyridine ring can significantly alter the compound's pharmacokinetic profile. This flexibility makes 4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine an attractive starting point for designing new therapeutic agents.

The nitro group, a well-known pharmacophore, can participate in hydrogen bonding and electrostatic interactions with biological molecules. Its presence at the 3-position of the pyridine ring may enhance binding affinity to certain enzymes or receptors. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic distribution across the molecule, affecting its reactivity and stability.

The trifluoromethoxy group at the 2-position introduces additional complexity to the molecule's behavior. Fluoro substituents are known to increase metabolic stability by resisting hydrolysis and oxidation. This property is particularly valuable in drug development, where maintaining stability throughout biological processes is crucial. Furthermore, fluorine atoms can enhance binding interactions due to their ability to form strong dipole-dipole interactions with biological targets.

The trifluoromethyl group at the 5-position contributes to the molecule's lipophilicity, which can improve oral bioavailability and membrane permeability. These properties are essential for ensuring that a drug reaches its target site effectively. Additionally, trifluoromethyl groups can modulate metabolic pathways by influencing enzyme selectivity.

Recent studies have begun to explore the synthetic pathways for producing 4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine more efficiently. Researchers are focusing on optimizing reaction conditions to improve yield and purity while minimizing byproduct formation. Advances in synthetic methodologies have enabled the production of complex heterocyclic compounds like this one with greater precision and scalability.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules with tailored properties. For example, it could serve as a building block for designing novel agrochemicals or materials with specialized functionalities.

In conclusion, 4-Methyl-3-nitro-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804677-05-1) represents a significant advancement in heterocyclic chemistry with broad implications for drug development and material science. Its structural complexity and functional diversity make it a valuable asset for researchers seeking to develop innovative therapeutic agents. As synthetic methods continue to improve and our understanding of biological targets deepens, compounds like this one will play an increasingly important role in addressing global health challenges.